Building Blocks
  • 1-Bromo-4-iodobenzene
    1-Bromo-4-iodobenzene
    • Cat. No.:
    • B050087
    • CAS No.:
    • 589-87-7
    • Molecular Formula:
    • C6H4BrI
    • Molecular Weight:
    • 282.9 g/mol
    Description
    Vapour pressure as a function of temperature for 1-bromo-4-iodobenzene has been studied using a diaphragm manometer and torsion mass-loss effusion.

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  • 4-Bromo-2-methylaniline
    4-Bromo-2-methylaniline
    • Cat. No.:
    • B145978
    • CAS No.:
    • 583-75-5
    • Molecular Formula:
    • C7H8BrN
    • Molecular Weight:
    • 186.05 g/mol
    Description
    4-Bromo-2-methylaniline, also known as 4-Bromo-2-methylaniline, is a useful research compound. Its molecular formula is C7H8BrN and its molecular weight is 186.05 g/mol. The purity is usually 95%.
    The exact...
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  • 3-Bromotoluene
    3-Bromotoluene
    • Cat. No.:
    • B146084
    • CAS No.:
    • 591-17-3
    • Molecular Formula:
    • C7H7Br
    • Molecular Weight:
    • 171.03 g/mol
    Description
    3-Bromotoluene is an electron-rich aryl bromide. It participates in the Heck reaction. 3-Bromotoluene undergoes palladium-catalyzed cyanation reaction in the presence of K4[Fe(CN)6] as the ...
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  • 2-Bromovaleric acid
    2-Bromovaleric acid
    • Cat. No.:
    • B146089
    • CAS No.:
    • 584-93-0
    • Molecular Formula:
    • C5H9BrO2
    • Molecular Weight:
    • 181.03 g/mol
    Description
    2-Bromovaleric acid, also known as 2-Bromovaleric acid, is a useful research compound. Its molecular formula is C5H9BrO2 and its molecular weight is 181.03 g/mol. The purity is usually 95%.
    The exact mass o...
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  • 3-Buten-2-OL
    3-Buten-2-OL
    • Cat. No.:
    • B146109
    • CAS No.:
    • 598-32-3
    • Molecular Formula:
    • C4H8O
    • Molecular Weight:
    • 72.11 g/mol
    Description
    3-Buten-2-OL, also known as 3-Buten-2-OL, is a useful research compound. Its molecular formula is C4H8O and its molecular weight is 72.11 g/mol. The purity is usually 95%.
    The exact mass of the compound 3-B...
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  • 4-Bromo-N,N-dimethylaniline
    4-Bromo-N,N-dimethylaniline
    • Cat. No.:
    • B154595
    • CAS No.:
    • 586-77-6
    • Molecular Formula:
    • C8H10BrN
    • Molecular Weight:
    • 200.08 g/mol
    Description
    4-Bromo-N,N-dimethylaniline, also known as 4-Bromo-N,N-dimethylaniline, is a useful research compound. Its molecular formula is C8H10BrN and its molecular weight is 200.08 g/mol. The purity is usually 95%.
    ...
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  • 1-Bromo-2-iodobenzene
    1-Bromo-2-iodobenzene
    • Cat. No.:
    • B155775
    • CAS No.:
    • 583-55-1
    • Molecular Formula:
    • C6H4BrI
    • Molecular Weight:
    • 282.9 g/mol
    Description
    1-Bromo-2-iodobenzene, also known as 1-Bromo-2-iodobenzene, is a useful research compound. Its molecular formula is C6H4BrI and its molecular weight is 282.9 g/mol. The purity is usually 95%.
    The exact mass...
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  • Butyl carbamate
    Butyl carbamate
    • Cat. No.:
    • B165899
    • CAS No.:
    • 592-35-8
    • Molecular Formula:
    • C5H11NO2
    • Molecular Weight:
    • 117.15 g/mol
    Description
    Butyl carbamate, also known as Butyl carbamate, is a useful research compound. Its molecular formula is C5H11NO2 and its molecular weight is 117.15 g/mol. The purity is usually 95%.
    The exact mass of the co...
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  • 7-Aminoquinoline
    7-Aminoquinoline
    • Cat. No.:
    • B1265446
    • CAS No.:
    • 580-19-8
    • Molecular Formula:
    • C9H8N2
    • Molecular Weight:
    • 144.17 g/mol
    Description
    7-Aminoquinoline is a useful research compound. Its molecular formula is C9H8N2 and its molecular weight is 144.17 g/mol. The purity is usually 95%.
    The exact mass of the compound 7-Aminoquinoline is unknow...
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  • 1-Bromo-3-iodobenzene
    1-Bromo-3-iodobenzene
    • Cat. No.:
    • B1265593
    • CAS No.:
    • 591-18-4
    • Molecular Formula:
    • C6H4BrI
    • Molecular Weight:
    • 282.90 g/mol
    Description
    1-Bromo-3-iodobenzene is a useful research compound. Its molecular formula is C6H4BrI and its molecular weight is 282.90 g/mol. The purity is usually 95%.
    The exact mass of the compound 1-Bromo-3-iodobenzen...
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